2-ethyl-5-{[(2-fluorophenyl)methyl]sulfanyl}-6-[(4-methoxyphenyl)methyl]-2H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one

• IUPAC Name: 2-ethyl-5-[(2-fluorophenyl)methylsulfanyl]-6-[(4-methoxyphenyl)methyl]pyrazolo[4,3-d]pyrimidin-7-one
• InChI: InChI=1S/C22H21FN4O2S/c1-3-26-13-19-20(25-26)21(28)27(12-15-8-10-17(29-2)11-9-15)22(24-19)30-14-16-6-4-5-7-18(16)23/h4-11,13H,3,12,14H2,1-2H3
• InChI Key: CFTBFCFNJLEVAA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC3=CC=CC=C3F)CC4=CC=C(C=C4)OC
• Molecular Formula: C22H21FN4O2S
• Molecular Weight: 424.5 g/mol
• CAS No.: 932284-84-9

Description

This compound is a pyrazolo[4,3-d]pyrimidinone derivative. Pyrazolo[4,3-d]pyrimidinones are a class of compounds that contain a pyrazolopyrimidin-2-one moiety, which consists of a pyrazole ring fused to a pyrimidin-2-one. This particular compound has various substituents on the pyrazolo[4,3-d]pyrimidinone core, including an ethyl group at the 2-position, a 2-fluorobenzylthio group at the 5-position, and a 4-methoxybenzyl group at the 6-position.

Molecular Structure Analysis

The molecular structure of this compound can be deduced from its name. It contains a pyrazolo[4,3-d]pyrimidinone core with various substituents. The presence of the fluorine atom in the 2-fluorobenzylthio group and the oxygen atom in the 4-methoxybenzyl group could potentially influence the compound’s electronic properties and reactivity.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the various functional groups present in its structure. For example, the thioether group (–S–) might be susceptible to oxidation, and the methoxy group (–OCH3) could potentially undergo cleavage under certain conditions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorine atom could increase its lipophilicity, potentially influencing its solubility and permeability.

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. Given the biological activities reported for other pyrazolo[4,3-d]pyrimidinone derivatives, it could be of interest in the development of new therapeutic agents.

Mechanism of Action

Target of Action

Compounds with similar structures often target enzymes or receptors in the body. They may bind to these targets and modulate their activity, leading to changes in cellular function .

Mode of Action

The compound might interact with its target by forming bonds with specific amino acids in the target protein. This can cause conformational changes in the protein, altering its activity .

Biochemical Pathways

The compound could be involved in various biochemical pathways depending on its target. For example, if it targets an enzyme involved in inflammation, it might affect the inflammatory response .

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. Factors such as solubility, stability, and size can influence how it is absorbed and distributed in the body, how it is metabolized, and how it is excreted .

Result of Action

The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects. For example, it might inhibit an enzyme, leading to decreased production of a certain molecule in cells .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability .